Catalytic hydrogenation of CO2 at a structurally rigidified cobalt center†

Inorganic Chemistry Frontiers Pub Date: 2020-02-04 DOI: 10.1039/C9QI01431D

Abstract

A diphosphinoamido cobalt scaffold was employed for studying catalytic CO2 hydrogenation. Particularly, the dissociative ligand loss of a cobalt catalyst induced by a formate product has been investigated. A structurally rigidified ligand leads to the reduction of the basicity of an amido moiety of a cobalt complex, thus revealing higher catalyst performance relative to the original ligand. With a robust N–Co moiety, the hydrolytic stability of the catalyst toward an accumulated conjugate acid [DBUH][OCHO] has been dramatically improved.

Graphical abstract: Catalytic hydrogenation of CO2 at a structurally rigidified cobalt center
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Inorganic Chemistry Frontiers
Journal Name：Inorganic Chemistry Frontiers
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